Cas no 1254332-80-3 (2-(4-Bromo-2-nitrophenoxy)-propionic acid ethyl ester)

• Product Name: 2-(4-Bromo-2-nitrophenoxy)-propionic acid ethyl ester
• CAS No: 1254332-80-3
• MF: C₁₁H₁₂BrNO₅
• MW: 318.12068271637
• CID: 4936529
• Update Time: 2023-11-22

2-(4-Bromo-2-nitrophenoxy)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromo-2-nitrophenoxy)propanoate
• 2-(4-bromo-2-nitro-phenoxy)-propionic acid ethyl ester
• 2-(4-bromo-2-nitrophenoxy)propionic acid ethyl ester
• 2-(4-Bromo-2-nitrophenoxy)-propionic acid ethyl ester

• Inchi： 1S/C11H12BrNO5/c1-3-17-11(14)7(2)18-10-5-4-8(12)6-9(10)13(15)16/h4-7H,3H2,1-2H3
• InChI Key： AMGLNFWQWRLIIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])OC(C(=O)OCC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters